Nonyl 4-O-Alpha-D-Glucopyranosyl-Beta-D-Glucopyranoside

• IUPAC Name: (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-nonoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C21H40O11/c1-2-3-4-5-6-7-8-9-29-20-18(28)16(26)19(13(11-23)31-20)32-21-17(27)15(25)14(24)12(10-22)30-21/h12-28H,2-11H2,1H3/t12-,13-,14-,15+,16-,17-,18-,19-,20-,21-/m1/s1
• InChI Key: KCCBGPCYGBPHBR-ZESVGKPKSA-N
• Canonical SMILES: CCCCCCCCCOC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)O)O)O)O)O
• Isomeric SMILES: CCCCCCCCCO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O
• Molecular Formula: C21H40O11
• DSSTOX Substance ID: DTXSID30470999
• Molecular Weight: 468.5 g/mol
• CAS RN: 106402-05-5

Description

Nonyl 4-O-Alpha-D-Glucopyranosyl-Beta-D-Glucopyranoside, also known as Nonyl b-D-maltopyranoside, is a compound with the formula C21H40O11. It is a UV transparent non-ionic detergent used for solubilizing membrane proteins. It is also a nonionic surfactant found to be useful for the solubilization and crystallization of a large number of biological membrane proteins.

Molecular Structure Analysis

The molecular structure of Nonyl 4-O-Alpha-D-Glucopyranosyl-Beta-D-Glucopyranoside is represented by the InChI string: InChI=1S/C21H40O11/c1-2-3-4-5-6-7-8-9-29-20-18 (28)16 (26)19 (13 (11-23)31-20)32-21-17 (27)15 (25)14 (24)12 (10-22)30-21/h12-28H,2-11H2,1H3/t12-,13-,14-,15+,16-,17-,18-,19-,20-,21-/m1/s1.

Physical And Chemical Properties Analysis

Nonyl 4-O-Alpha-D-Glucopyranosyl-Beta-D-Glucopyranoside has a molecular weight of 468.54. It is hygroscopic and should be stored in well-stoppered containers.

Scientific Research Applications

Membrane Protein Crystallization

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Drug Delivery Systems

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Biomedical Research

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Drug Exploration

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Mechanism of Action

Target of Action

Nonyl b-D-maltopyranoside, also known as N-Nonyl-beta-D-Maltoside or Nonyl 4-O-Alpha-D-Glucopyranosyl-Beta-D-Glucopyranoside, is a type of non-ionic detergent . It is primarily used in biochemical research, particularly in the solubilization and stabilization of proteins . Therefore, its primary targets are proteins, especially membrane proteins .

Mode of Action

As a detergent, Nonyl b-D-maltopyranoside interacts with proteins by inserting itself into the hydrophobic regions of the proteins, thereby solubilizing and stabilizing them . This allows the proteins to maintain their native conformation and activity in an aqueous environment .

Biochemical Pathways

The exact biochemical pathways affected by Nonyl b-D-maltopyranoside depend on the specific proteins it interacts with. By solubilizing and stabilizing proteins, it can potentially affect a wide range of biochemical pathways where these proteins play a role .

Pharmacokinetics

As a detergent, it is likely to have good solubility in water . Its impact on bioavailability would depend on the specific context of its use, particularly the proteins it is used with.

Result of Action

The primary result of Nonyl b-D-maltopyranoside’s action is the solubilization and stabilization of proteins . This can facilitate the study of these proteins in an aqueous environment, allowing researchers to better understand their structure and function .

Action Environment

The action of Nonyl b-D-maltopyranoside can be influenced by various environmental factors. For example, its efficacy as a detergent may be affected by factors such as temperature, pH, and the presence of other substances . Its stability could also be influenced by these factors .